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Compound of Interest

Compound Name: Diinsinin

Cat. No.: B1243898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diinsinin is a naturally occurring biflavonoid glycoside isolated from the rhizome of Sarcophyte

piriei. This document provides a comprehensive overview of its chemical structure, known

physicochemical properties, and biological activities. Notably, Diinsinin has demonstrated

significant anti-inflammatory and antioxidant effects. This guide consolidates available

quantitative data, outlines putative experimental methodologies for its study, and explores

potential signaling pathways involved in its mechanism of action, aiming to serve as a valuable

resource for ongoing research and drug discovery efforts.

Chemical Structure and Identification
Diinsinin is a complex biflavonoid, structurally identified as 5,7,3',4'-tetrahydroxyflavanyl-7-O-

beta-glucosyl-(4beta-8;2beta-O-7)-naringenin[1].

IUPAC Name: (2R,8R,14R)-8-(3,4-dihydroxyphenyl)-5,13-dihydroxy-2-(4-hydroxyphenyl)-4-

oxo-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1][2]benzodioxocin-11-yl beta-D-

glucopyranoside

CAS Number: 176739-80-3

Molecular Formula: C₃₆H₃₂O₁₅
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Molecular Weight: 704.6 g/mol

Physicochemical Properties
Detailed experimental data on the physical properties of Diinsinin, such as melting point and

solubility in various solvents, are not extensively reported in the available literature. However,

based on its chemical structure as a glycosylated flavonoid, certain general characteristics can

be inferred. It is likely to be a crystalline solid at room temperature with limited solubility in

water and better solubility in polar organic solvents.

Table 1: Physicochemical Properties of Diinsinin

Property Value/Information Source

Molecular Formula C₃₆H₃₂O₁₅ PubChem

Molecular Weight 704.6 g/mol PubChem

Appearance Likely a crystalline solid Inferred

Solubility
Limited in water, soluble in

polar organic solvents
Inferred

Melting Point Not reported -

Biological Activities and Quantitative Data
Diinsinin has been primarily investigated for its anti-inflammatory and antioxidant properties.

Anti-inflammatory Activity
Diinsinin exhibits potent anti-inflammatory effects by inhibiting key mediators of the

inflammatory cascade.

Table 2: Anti-inflammatory Activity of Diinsinin
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Assay IC₅₀ Value (µM) Source

Prostaglandin Synthesis

Inhibition
13.14 [1]

Platelet-Activating Factor

(PAF)-Induced Exocytosis

Inhibition

39 [1]

Antioxidant Activity
Extracts of Sarcophyte piriei, from which Diinsinin is isolated, have shown significant

antioxidant activity. While specific data for purified Diinsinin is limited, the antioxidant capacity

of the plant extract suggests that its flavonoid constituents, including Diinsinin, are major

contributors.

Table 3: Antioxidant Activity of Sarcophyte piriei Methanolic Extract

Assay IC₅₀ Value (µg/mL) Source

DPPH Radical Scavenging 4.26 ± 0.22 [3]

ABTS Radical Scavenging 4.62 ± 0.14 [3]

Iron Chelating 1.82 ± 0.01 [3]

Nitric Oxide Scavenging 9.09 ± 0.11 [3]

Experimental Protocols (Putative)
Detailed experimental protocols specifically for Diinsinin are not readily available. The

following sections outline generalized and established methodologies that could be adapted for

the isolation, synthesis, and biological evaluation of Diinsinin and similar biflavonoids.

Isolation of Diinsinin from Sarcophyte piriei
A putative workflow for the isolation and purification of Diinsinin from its natural source is

depicted below. This process typically involves extraction followed by chromatographic

separation.
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Rhizome of Sarcophyte piriei

Air Drying and Grinding

Methanol Extraction

Concentration of Crude Extract

Solvent Partitioning
(e.g., n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(Silica Gel or Sephadex LH-20)

Fraction Collection

Preparative HPLC

Pure Diinsinin

Click to download full resolution via product page

Caption: Putative workflow for the isolation of Diinsinin.

Prostaglandin Synthesis Inhibition Assay
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This in vitro assay is crucial for evaluating the anti-inflammatory potential of compounds like

Diinsinin by measuring their ability to inhibit the production of prostaglandins.
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Prepare Microsomal Enzyme Fraction
(e.g., from ram seminal vesicles)

Incubate Enzyme with Diinsinin
various concentrations) and Arachidonic Ac

Reaction Termination

Extraction of Prostaglandins

Quantification of Prostaglandins
(e.g., by EIA or LC-MS)

Calculate IC50 Value

 

Isolate Platelets from Whole Blood

Pre-incubate Platelets with Diinsinin
(various concentrations)

Stimulate Platelets with PAF

Measure Exocytosis Marker
g., β-hexosaminidase activity in supernata

Calculate Percent Inhibition

Determine IC50 Value
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Inflammatory Stimuli
(e.g., LPS, TNF-α)

IKK Activation

IκBα Phosphorylation
& Degradation

NF-κB Translocation
to Nucleus

Pro-inflammatory Gene Expression
(e.g., COX-2, iNOS, cytokines)
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Inhibition
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Extracellular Stimuli

MAPKKK Activation
(e.g., ASK1, TAK1)

MAPKK Activation
(e.g., MKK3/6, MKK4/7)

MAPK Activation
(e.g., p38, JNK)

Inflammatory Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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